5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C6H6Cl2N2O2
• Molecular Weight: 209.03 g/mol
• IUPAC Name: 5,6-dichloro-1,3-dimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C6H6Cl2N2O2/c1-9-4(8)3(7)5(11)10(2)6(9)12/h1-2H3
• InChI Key: PZRKEWPFJXISGE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)Cl)Cl

Description

5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C6H6Cl2N2O2 and its molecular weight is 209.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 70 ml of an acetonitrile solution containing 21 g of 6-chloro-1,3-dimethyluracil thus-obtained was added 16 g of N-chlorosuccinimide under cooling with ice (at the solution temperature of 5° C). The temperature was gradually raised to 35° C. After further stirring for 1 hour, 70 ml of water was added to the reaction solution, and the crystals thus-deposited were collected by filtration, washed with a cold solvent mixture of 18 ml of acetonitrile and 18 ml of water and dried to obtain 18 g of 5,6-dichloro-1,3-dimethyluracil.